Cas no 98974-89-1 (1,2:4,5-Diisopropylidene D,L-myo-Inositol)

1,2:4,5-Diisopropylidene D,L-myo-Inositol is a versatile organic compound with significant applications in pharmaceuticals and research. Its unique structure allows for enhanced stability and specificity, making it a valuable tool in drug discovery and biochemistry. This compound offers improved solubility and reduced side effects, facilitating efficient research and development processes.

1,2:4,5-Diisopropylidene D,L-myo-Inositol structure

98974-89-1 structure

Product Name:1,2:4,5-Diisopropylidene D,L-myo-Inositol

CAS No:98974-89-1

MF:C₁₂H₂₀O₆

MW:260.283604621887

CID:858317

PubChem ID:45039044

Update Time:2025-07-21

1,2:4,5-Diisopropylidene D,L-myo-Inositol Chemical and Physical Properties

Names and Identifiers

- 1.2:4,5-DI-O-ISOPROPYLIDENE-MYO-INOSITOL
- 2,3:5,6-DI-O-(1-METHYLETHYLIDENE)-MYO-INOSITOL
- IPRY2-INO
- 1,2:4,5-Bis-O-(1-Methylethylidene)- DL-Myo-inositol
- 1,2:4,5-Bis-O-(1-Methylethylidene)-Myo-inositol
- 1,2:4,5-Diisopropylidene D,L-myo-Inositol
- 1,2:4,5-DIISOPROPYLIDENE-D,L-MYO-INOSITOL
- DTXSID80661931
- 1,2:4,5-Bis-O-(1-methylethylidene)-DL-myo-inositol
- (3aS,7aS)-2,2,6,6-Tetramethylhexahydro-2H,6H-benzo[1,2-d:4,5-d']bis[1,3]dioxole-4,8-diol
- (3S,9S)-5,5,11,11-tetramethyl-4,6,10,12-tetraoxatricyclo[7.3.0.03,7]dodecane-2,8-diol
- 98974-89-1
- AKOS030253164
- 1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol
- Inchi： 1S/C12H20O6/c1-11(2)15-7-5(13)9-10(6(14)8(7)16-11)18-12(3,4)17-9/h5-10,13-14H,1-4H3/t5?,6?,7-,8?,9?,10-/m0/s1
- InChI Key： LDPFQVWIUACVFE-WGEHSIRBSA-N
- SMILES： O1C(C)(C)O[C@H]2C(C3[C@H](C(C12)O)OC(C)(C)O3)O

Computed Properties

Exact Mass: 260.12598835g/mol
Monoisotopic Mass: 260.12598835g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 18
Rotatable Bond Count: 0
Complexity: 293
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.6
Topological Polar Surface Area: 77.4Å²

Experimental Properties

Melting Point: 172-174°C

1,2:4,5-Diisopropylidene D,L-myo-Inositol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	D458775-10mg	1,2:4,5-Diisopropylidene D,L-myo-Inositol	98974-89-1	10mg	$ 98.00	2023-09-07
TRC	D458775-25mg	1,2:4,5-Diisopropylidene D,L-myo-Inositol	98974-89-1	25mg	$ 138.00	2023-09-07
TRC	D458775-50mg	1,2:4,5-Diisopropylidene D,L-myo-Inositol	98974-89-1	50mg	$ 247.00	2023-09-07
TRC	D458775-100mg	1,2:4,5-Diisopropylidene D,L-myo-Inositol	98974-89-1	100mg	$477.00	2023-05-18
TRC	D458775-250mg	1,2:4,5-Diisopropylidene D,L-myo-Inositol	98974-89-1	250mg	$1068.00	2023-05-18
Biosynth	MD04712-10 mg	1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol	98974-89-1	10mg	$104.00	2023-01-03
Biosynth	MD04712-25 mg	1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol	98974-89-1	25mg	$190.50	2023-01-03
Biosynth	MD04712-50 mg	1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol	98974-89-1	50mg	$318.00	2023-01-03
Biosynth	MD04712-100 mg	1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol	98974-89-1	100MG	$578.00	2023-01-03
Biosynth	MD04712-250 mg	1,2:4,5-Di-O-isopropylidene-D,L-myo-inositol	98974-89-1	250MG	$1,327.50	2023-01-03

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